Cas no 63297-06-3 (2H-benzo[e]benzotriazole;2,4,6-trinitrophenol)

2H-benzo[e]benzotriazole;2,4,6-trinitrophenol structure
63297-06-3 structure
Product Name:2H-benzo[e]benzotriazole;2,4,6-trinitrophenol
CAS No:63297-06-3
MF:C16H10N6O7
MW:398.286602497101
CID:2790299
PubChem ID:71372986
Update Time:2025-04-21

2H-benzo[e]benzotriazole;2,4,6-trinitrophenol Chemical and Physical Properties

Names and Identifiers

    • DTXSID00795828
    • 2,4,6-Trinitrophenol--2H-naphtho[1,2-d][1,2,3]triazole (1/1)
    • 63297-06-3
    • 2H-benzo[e]benzotriazole;2,4,6-trinitrophenol
    • Inchi: 1S/C10H7N3.C6H3N3O7/c1-2-4-8-7(3-1)5-6-9-10(8)12-13-11-9;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-6H,(H,11,12,13);1-2,10H
    • InChI Key: NDABXHNFCGDCRU-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1=C2C(C=CC3C=CC=CC=32)=NN1

Computed Properties

  • Exact Mass: 398.06109668Da
  • Monoisotopic Mass: 398.06109668Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 0
  • Complexity: 486
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 199Ų
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd